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Compound of Interest

3-(Hydrazinomethyl)pyridine
dihydrochloride

Cat. No.: B1319894

Compound Name:

Technical Guide: 3-(Hydrazinomethyl)pyridine
Dihydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 3-(Hydrazinomethyl)pyridine
dihydrochloride, a pyridine derivative of interest in synthetic and medicinal chemistry. This
document outlines its chemical properties, a detailed potential synthesis protocol, and its
prospective role as a building block in the development of novel chemical entities.

Core Compound Data

The fundamental physicochemical properties of 3-(Hydrazinomethyl)pyridine
dihydrochloride are summarized below. This information is essential for experimental design,
reaction stoichiometry, and analytical characterization.
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Property Value Source

CAS Number 6978-97-8 ChemScene

Molecular Formula CeH11CI2Ns ChemScene

Molecular Weight 196.08 g/mol ChemScene
pyridin-3-

IUPAC Name ylmethylhydrazine;dihydrochlor ~ PubChem
ide

Canonical SMILES C1=CC(=CN=C1)CNN.CI.CI PubChem

Physical State Solid (predicted) N/A

Solubility Soluble in water (predicted) N/A

Synthesis and Experimental Protocol

As a chemical intermediate, 3-(Hydrazinomethyl)pyridine dihydrochloride is not extensively
characterized in publicly available literature. However, a plausible and detailed experimental
protocol for its synthesis can be derived from established chemical principles, starting from
commercially available precursors. The following protocol outlines a two-step synthesis from 3-
(chloromethyl)pyridine hydrochloride.

Objective: To synthesize 3-(Hydrazinomethyl)pyridine dihydrochloride.
Materials:

o 3-(chloromethyl)pyridine hydrochloride

e Hydrazine hydrate (N2H4-H20)

o Ethanol (anhydrous)

o Diethyl ether (anhydrous)

e Hydrochloric acid (concentrated)
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e Sodium sulfate (anhydrous)

» Round-bottom flask with reflux condenser

e Magnetic stirrer and heating mantle

* Ice bath

e Biuchner funnel and filter paper

o Standard laboratory glassware

Procedure:

Step 1: Synthesis of pyridin-3-ylmethylhydrazine (free base)

e In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser,
suspend 3-(chloromethyl)pyridine hydrochloride (1 equivalent) in anhydrous ethanol (10
volumes).

« To this stirring suspension, add hydrazine hydrate (3 equivalents) dropwise at room
temperature. The reaction is exothermic, and an ice bath may be used to maintain the
temperature below 40°C.

 After the addition is complete, heat the reaction mixture to reflux and maintain for 4-6 hours.
Monitor the reaction progress using thin-layer chromatography (TLC).

e Upon completion, cool the reaction mixture to room temperature and remove the ethanol
under reduced pressure using a rotary evaporator.

o Resuspend the resulting residue in a mixture of water and dichloromethane. Separate the
organic layer.

o Extract the aqueous layer two more times with dichloromethane.

o Combine the organic extracts and dry over anhydrous sodium sulfate.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1319894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

« Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude
pyridin-3-ylmethylhydrazine free base. This intermediate can be used in the next step without
further purification.

Step 2: Formation of 3-(Hydrazinomethyl)pyridine Dihydrochloride

Dissolve the crude pyridin-3-ylmethylhydrazine from Step 1 in a minimal amount of
anhydrous ethanol.

e Cool the solution in an ice bath.

e Slowly add concentrated hydrochloric acid (2.2 equivalents) dropwise with vigorous stirring.
A precipitate should form.

« Continue stirring in the ice bath for 30 minutes after the addition is complete.
o Collect the solid precipitate by vacuum filtration using a Blchner funnel.

o Wash the collected solid with cold anhydrous diethyl ether to remove any non-polar
impurities.

o Dry the white to off-white solid under vacuum to obtain the final product, 3-
(Hydrazinomethyl)pyridine dihydrochloride.

Potential Applications in Drug Discovery

While specific biological activities for 3-(Hydrazinomethyl)pyridine dihydrochloride are not
widely reported, its structure suggests significant potential as a versatile building block in drug
discovery and medicinal chemistry. The pyridine ring is a common scaffold in many FDA-
approved drugs, valued for its ability to engage in hydrogen bonding and its overall metabolic
stability. The hydrazine moiety is a reactive functional group that can be used to synthesize a
variety of heterocyclic systems or to act as a linker in more complex molecules.

The presence of both a pyridine ring and a hydrazine group makes this compound a valuable
starting material for the synthesis of:

o Pyridyl-substituted heterocycles: The hydrazine group can be readily cyclized with various
reagents to form pyrazoles, triazoles, and other nitrogen-containing ring systems.
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e Hydrazone derivatives: Condensation of the hydrazine with aldehydes or ketones can
generate a library of pyridyl-hydrazones, a class of compounds known to exhibit a wide
range of biological activities, including antimicrobial and anticancer properties.

Synthesis Workflow

The logical flow of the synthesis described in the experimental protocol is illustrated below.
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Step 1: Free Base Synthesis
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3-(Hydrazinomethyl)pyridine Dihydrochloride

Click to download full resolution via product page

Caption: Synthesis workflow for 3-(Hydrazinomethyl)pyridine Dihydrochloride.
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 To cite this document: BenchChem. [3-(Hydrazinomethyl)pyridine dihydrochloride CAS
number and molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1319894#3-hydrazinomethyl-pyridine-
dihydrochloride-cas-number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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